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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-5-iodopyridine

Cat. No.: B1432261 Get Quote

An In-Depth Technical Guide to 2-Chloro-4-fluoro-5-iodopyridine for Researchers and Drug

Development Professionals

Introduction
2-Chloro-4-fluoro-5-iodopyridine is a polysubstituted heterocyclic compound of significant

interest to the pharmaceutical and agrochemical industries. Its strategically positioned halogen

atoms—chlorine, fluorine, and iodine—offer distinct reactivity profiles, making it an

exceptionally versatile building block for the synthesis of complex molecular architectures.[1]

The pyridine core is a common scaffold in many biologically active compounds, and the specific

arrangement of halogens on this ring system allows for selective, stepwise functionalization

through various cross-coupling and substitution reactions. This guide provides an in-depth

overview of the commercial availability, chemical properties, synthesis, applications, and safety

considerations for this valuable synthetic intermediate.

Chemical and Physical Properties
2-Chloro-4-fluoro-5-iodopyridine, identified by the CAS Number 1370534-60-3, is a solid at

room temperature. The presence of multiple halogen atoms on the pyridine ring significantly

influences its chemical properties, providing multiple reaction sites for synthetic chemists to

exploit. Its stability under normal temperatures and pressures makes it a practical intermediate

for both laboratory-scale research and larger-scale industrial applications.[1]
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Property Value Source

CAS Number 1370534-60-3

Molecular Formula C₅H₂ClFIN

Molecular Weight 257.43 g/mol [1]

IUPAC Name
2-chloro-4-fluoro-5-

iodopyridine

Physical Form Solid

Boiling Point 249.8 ± 35.0 °C at 760 mmHg

Purity Typically ≥97%

Storage 4°C, protect from light

Commercial Availability
2-Chloro-4-fluoro-5-iodopyridine is available from several specialized chemical suppliers

who cater to the research and development sector. When sourcing this compound, it is crucial

to verify the CAS number (1370534-60-3) to ensure the correct isomer is being purchased, as

other isomers with similar names exist.

Supplier CAS Number Purity
Product Code
Example

Sigma-Aldrich 1370534-60-3 97%
CIAH987EBC04 (from

ChemScene)

BLD Pharm 1370534-60-3 N/A N/A

Note: Availability and stock levels may vary. It is recommended to contact suppliers directly for

current information and to request a Certificate of Analysis (CoA) to ensure product quality.[1]

Synthesis and Reactivity
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The synthesis of polyhalogenated pyridines like 2-chloro-4-fluoro-5-iodopyridine often

involves multi-step sequences that leverage modern synthetic methodologies. While a specific,

published protocol for this exact molecule is not readily available in the provided search results,

the synthesis of structurally similar compounds, such as 5-bromo-2-chloro-4-fluoro-3-

iodopyridine, offers valuable insights.[2]

Key synthetic strategies for this class of compounds include:

Directed ortho-metalation: This technique uses a directing group to selectively deprotonate a

position adjacent to it on an aromatic ring, followed by quenching with an electrophile (e.g.,

iodine).

Halogen Dance Reactions: Under specific basic conditions, a halogen atom can migrate to a

different position on the pyridine ring, often driven by the formation of a more stable

intermediate.[2] A general, plausible synthetic approach could start from a simpler,

commercially available chlorofluoropyridine, followed by sequential halogenation steps.

The reactivity of 2-chloro-4-fluoro-5-iodopyridine is governed by its distinct halogen

substituents. The iodine atom is the most reactive site for metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Stille, Sonogashira, Heck), allowing for the introduction of carbon-

based substituents.[3] The chlorine atom at the 2-position is susceptible to nucleophilic

aromatic substitution (SNAr), providing a route to introduce nitrogen, oxygen, or sulfur

nucleophiles. The fluorine atom is generally the least reactive under these conditions, often

remaining on the scaffold as a desired feature for modulating the electronic and

pharmacological properties of the final molecule.
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Starting Material

Step 1: Directed Iodination

Product

2-Chloro-4-fluoropyridine

1. LDA or LTMP
2. Iodine (I₂)

2-Chloro-4-fluoro-5-iodopyridine

Selective Iodination

Click to download full resolution via product page

A plausible synthetic workflow for 2-Chloro-4-fluoro-5-iodopyridine.

Applications in Research and Development
The primary application of 2-Chloro-4-fluoro-5-iodopyridine is as a key intermediate in the

synthesis of novel compounds for drug discovery and agrochemical research.[1][4]

Drug Discovery
Halogenated pyridines are integral to medicinal chemistry.[5] The chlorine, fluorine, and iodine

atoms can serve as handles for further chemical modification or can be incorporated into the

final active pharmaceutical ingredient (API) to enhance its properties.[3] Fluorine, in particular,

is often used to improve metabolic stability, binding affinity, and bioavailability.

This building block enables the efficient construction of complex molecules, which is crucial

when designing targeted therapies for conditions such as cancer or inflammatory diseases.[3]

[4] Its ability to participate in regioselective cross-coupling reactions allows medicinal chemists
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to systematically explore the chemical space around the pyridine core to optimize for biological

activity.[3]

Sequential Functionalization

2-Chloro-4-fluoro-
5-iodopyridine

Suzuki Coupling
(at Iodine site)

Aryl-substituted
Intermediate

Nucleophilic Substitution
(at Chlorine site)

Complex Drug Candidate
(API)

Click to download full resolution via product page

Role as a building block in a hypothetical drug discovery workflow.

Agrochemicals
Similar to pharmaceuticals, the development of new pesticides and herbicides relies on the

synthesis of novel, highly active molecules. 2-Chloro-4-fluoro-5-iodopyridine can be used to

create new crop protection agents with improved efficacy and safety profiles.[4]

Safety and Handling
As a halogenated organic compound, 2-Chloro-4-fluoro-5-iodopyridine requires careful

handling in a laboratory setting. While a specific Safety Data Sheet (SDS) for this exact CAS

number was not found in the search results, data for structurally similar compounds like 2-

chloro-4-iodopyridine and 2-chloro-5-iodopyridine provide essential guidance.[6][7]

Hazard Classification: Similar compounds are classified as causing skin and eye irritation

and may cause respiratory irritation.[7][8][9]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields or goggles, and a lab coat.[6][7] Use a dust mask or conduct work in a well-ventilated

area or fume hood to avoid inhalation.[7][9]
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First Aid Measures:

Skin Contact: Wash off immediately with plenty of soap and water.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[6][7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7]

Ingestion: Rinse mouth and seek medical attention.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, protected

from light.[6]

Disclaimer: This safety information is based on related compounds. Always consult the specific

SDS provided by the supplier before handling 2-Chloro-4-fluoro-5-iodopyridine.

Conclusion
2-Chloro-4-fluoro-5-iodopyridine is a high-value chemical intermediate with significant

potential for accelerating innovation in the life sciences. Its well-defined reactive sites allow for

precise and predictable synthetic transformations, making it an indispensable tool for

researchers and drug development professionals. While its commercial availability is limited to

specialized suppliers, its utility in constructing novel molecular entities ensures its continued

importance in the fields of medicinal chemistry and agrochemical science. Proper handling and

adherence to safety protocols are essential when working with this potent building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. pubs.acs.org [pubs.acs.org]

3. nbinno.com [nbinno.com]

4. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1432261?utm_src=pdf-body
https://www.benchchem.com/product/b1432261?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-2-chloro-5-fluoro-4-iodopyridine-guide-r-d-professionals-fc
https://pubs.acs.org/doi/10.1021/acs.joc.1c02507
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-2-chloro-4-iodopyridine-in-modern-drug-discovery-qz
https://www.chemimpex.com/products/28848
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. tcichemicals.com [tcichemicals.com]

9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [commercial availability of 2-Chloro-4-fluoro-5-
iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1432261#commercial-availability-of-2-chloro-4-
fluoro-5-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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